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Compound of Interest

Compound Name: Benzene oxide

Cat. No.: B073303 Get Quote

IMPORTANT NOTICE: This guide provides detailed safety information for Benzene (CAS No.

71-43-2). No specific safety data, including Personal Protective Equipment (PPE)

recommendations, safe handling procedures, or disposal guidelines, were found for "Benzene
oxide." The information below is for BENZENE and may not be applicable to Benzene oxide.

Researchers, scientists, and drug development professionals should always consult the Safety

Data Sheet (SDS) provided by the chemical supplier for the specific compound being used and

consult with a qualified safety professional before handling any chemical for which specific

safety information is not available.

Personal Protective Equipment (PPE) and Exposure
Limits for Benzene
Proper selection and use of PPE are critical to minimizing exposure to Benzene, a known

carcinogen and flammable liquid.[1][2] The following table summarizes recommended PPE and

occupational exposure limits.
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Category Recommendation Source

Eye and Face Protection

Chemical splash goggles or a

face shield in combination with

respiratory protection.[1] Must

meet ANSI Z87.1 standards.

[1]

Hand Protection

Solvent-resistant gloves are

required. Recommended

materials include Viton®, Butyl

Neoprene, polyvinyl alcohol,

and Silver Shield®.[3][4]

Standard nitrile gloves offer

poor protection against

Benzene.[4]

[3][4]

Body Protection

A flame-resistant or retardant

lab coat, fully buttoned, with

sleeves of sufficient length to

prevent skin exposure.[5]

Protective clothing and a

chemical-resistant apron

should be worn, especially

when handling larger

quantities.[1][2]

[1][2][5]

Respiratory Protection

Required when airborne

concentrations exceed

permissible exposure limits

(PELs).[3][6] The type of

respirator depends on the

concentration and can range

from air-purifying respirators

with organic vapor cartridges

to self-contained breathing

apparatus (SCBA).[3]

[3][6]

Occupational Exposure Limits OSHA PEL: 1 ppm (8-hour

TWA), 5 ppm (15-minute

[6][7]
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STEL) OSHA Action Level: 0.5

ppm (8-hour TWA)

Experimental Protocol: Safe Handling of Benzene
This protocol outlines the essential steps for safely handling Benzene in a laboratory setting.

1. Engineering Controls and Preparation:

All work with Benzene must be conducted in a properly functioning chemical fume hood with

a face velocity between 80 and 150 linear feet per minute.[8]

Ensure that an eyewash station and safety shower are readily accessible.

The work area should be designated for Benzene use and clearly marked.[9]

Remove all potential ignition sources, such as open flames, hot plates, and spark-producing

equipment, from the work area.[1][8][10] Use non-sparking tools.[2][10]

2. Donning Personal Protective Equipment (PPE):

Before entering the designated work area, don the required PPE as specified in the table

above. This includes appropriate gloves, eye and face protection, and a lab coat.

If respiratory protection is required based on a risk assessment, ensure you are properly fit-

tested and trained in its use.

3. Handling and Use:

Ground and bond containers when transferring Benzene to prevent static discharge.[2]

Keep containers tightly closed when not in use.[10][11]

Avoid direct contact with the skin, eyes, and clothing.[11]

Do not eat, drink, or smoke in areas where Benzene is handled.[1][2]

4. Storage:
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Store Benzene in a cool, dry, well-ventilated area away from incompatible materials such as

oxidizers.[11]

Store in tightly sealed, properly labeled containers.[10] Flammable storage cabinets are

recommended.[8]

Operational and Disposal Plans
Spill Procedures:

Small Spills (less than 1 liter):

Evacuate all non-essential personnel from the area.[1]

Eliminate all ignition sources.[1][9]

Wearing appropriate PPE, absorb the spill with an inert material such as sand, earth, or

vermiculite.[1][9][10]

Collect the absorbent material in a sealable container for disposal as hazardous waste.[1]

[10]

Ventilate the area.[9]

Large Spills:

Evacuate the area immediately and alert others.[1]

Contact your institution's emergency response team.

Waste Disposal:

Benzene and all materials contaminated with Benzene are considered hazardous waste.[4]

Collect all Benzene waste in a designated, properly labeled, and sealed container.[12] The

container must be compatible with Benzene.[12]

Do not dispose of Benzene down the drain or in regular trash.[4]
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Arrange for collection by your institution's hazardous waste management service.[4][13]

Safe Handling Workflow for Benzene

Preparation

Handling

Cleanup & Disposal Emergency

Verify Engineering Controls
(Fume Hood, Eyewash)
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(No Ignition Sources)

Don Appropriate PPE

Transfer Benzene
(Grounded Containers)

Perform Experimental Work

Decontaminate Work Area Spill Response

If Spill Occurs

Exposure Response
(First Aid)

If Exposure Occurs

Segregate & Label
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Doff PPE
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Benzene in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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